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Compound of Interest

Compound Name: Ferronickel

Cat. No.: B1172207

Introduction

Ferronickel is a crucial ferroalloy, primarily composed of iron and nickel, used extensively in
the production of stainless steels and other nickel-containing alloys. The precise determination
of its elemental composition is paramount for quality control and to ensure the final products
meet stringent metallurgical specifications. Inductively Coupled Plasma - Atomic Emission
Spectrometry (ICP-AES) is a powerful and reliable analytical technigue for the multi-elemental
analysis of ferronickel. Its wide linear dynamic range and high sensitivity allow for the
simultaneous determination of major, minor, and trace elements.

This application note provides a comprehensive protocol for the elemental analysis of
ferronickel using ICP-AES, covering sample preparation by microwave digestion, instrumental
parameters, and strategies for mitigating spectral interferences inherent in the complex
ferronickel matrix.

Data Presentation

The elemental composition of ferronickel can vary depending on its grade and intended
application. The following table summarizes typical concentration ranges for key elements in
ferronickel.

Table 1: Typical Elemental Composition of Ferronickel
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Typical Concentration

Element Symbol

Range (%)
Nickel Ni 20 - 40
Iron Fe 60 - 80
Cobalt Co 05-15
Silicon Si <20
Carbon C <1.0
Sulfur S <0.1
Phosphorus P <0.03
Copper Cu <0.2
Chromium Cr <0.1
Arsenic As <0.01

Experimental Protocols
Sample Preparation: Microwave-Assisted Acid Digestion

A microwave-assisted acid digestion procedure is employed to ensure the complete dissolution
of the ferronickel sample, providing a clear aqueous solution suitable for ICP-AES analysis.
This method is faster and more efficient than traditional hot plate digestion.

Materials and Reagents:

Ferronickel sample (powdered or fine granules)

Concentrated Nitric Acid (HNOs), trace metal grade

Concentrated Hydrochloric Acid (HCI), trace metal grade

Deionized (DI) water (18 MQ-cm)

Microwave digestion system with high-pressure vessels
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Protocol:

o Accurately weigh approximately 0.25 g of the homogenized ferronickel sample into a clean,
dry microwave digestion vessel.

e In a fume hood, carefully add 6 mL of concentrated HNOs and 2 mL of concentrated HCI to
the vessel containing the sample.

o Gently swirl the vessel to ensure the sample is fully wetted by the acids.
» Allow the vessel to stand for 15-20 minutes to allow for any pre-reaction to subside.

o Seal the digestion vessels according to the manufacturer's instructions and place them in the
microwave digestion system.

e Program the microwave system with a suitable temperature ramp and hold time. A typical
program is as follows:

o Ramp to 180°C over 15 minutes.
o Hold at 180°C for 20 minutes.

» After the digestion program is complete, allow the vessels to cool to room temperature
before opening them in a fume hood.

o Carefully open the vessels and quantitatively transfer the digested solution to a 100 mL
volumetric flask.

» Rinse the digestion vessel several times with small volumes of DI water and add the rinsings
to the volumetric flask.

 Dilute the solution to the 100 mL mark with DI water, cap the flask, and mix thoroughly.

e Ablank solution should be prepared in the same manner, omitting the ferronickel sample.

ICP-AES Analysis
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The prepared sample solutions are then analyzed using an ICP-AES instrument. Due to the
high iron and nickel matrix, specific operating parameters and analytical wavelengths must be
selected to ensure accuracy and minimize interferences.

Instrumentation:

An ICP-AES spectrometer with radial or dual-view capabilities is recommended for high matrix
samples like ferronickel to reduce matrix effects.

Table 2: Recommended ICP-AES Operating Parameters

Parameter Recommended Setting
RF Power 1.2-1.5kwW

Plasma Gas Flow Rate 12 - 15 L/min

Auxiliary Gas Flow Rate 0.8-1.2 L/min

Nebulizer Gas Flow Rate 0.6 - 0.8 L/min

Sample Uptake Rate 1.0 - 1.5 mL/min

Plasma View Radial or Dual View
Integration Time 1- 5 seconds

Replicates 3

Table 3: Recommended Analytical Wavelengths and Potential Interferences
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Potential Spectral

Element Wavelength (nm)
Interferences

Nickel (Ni) 231.604 Fe
221.647 Fe, Co
Iron (Fe) 259.940 -
238.204 -
Cobalt (Co) 228.616 Fe
238.892 Fe
Copper (Cu) 324.754 -
224.700 Fe
Silicon (Si) 251.611 Fe
288.158 Fe
Sulfur (S) 180.731 -
182.034 -
Phosphorus (P) 177.495 Cu
213.618 Fe
Chromium (Cr) 267.716 Fe
205.560 Fe
Arsenic (As) 189.042 Al
193.759 -

Calibration:

Matrix-matched calibration standards are essential for accurate quantification. Prepare a series
of calibration standards containing known concentrations of the analytes in a solution that
closely matches the acid concentration and the major element (Fe and Ni) concentrations of
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the digested ferronickel samples. Alternatively, the method of standard additions can be used
for critical measurements.

Interference Correction:

Given the complexity of the ferronickel matrix, spectral interferences are a significant
consideration. The high number of emission lines from iron and nickel can overlap with the
analytical lines of minor and trace elements.[1][2] The following strategies are recommended:

» Wavelength Selection: Choose analytical wavelengths that are free from known spectral
interferences from the major matrix elements.[2]

e Background Correction: Utilize off-peak background correction points to accurately measure
and subtract the background emission near the analyte peak.

« Inter-element Correction (IEC): Employ IEC factors within the instrument software to
mathematically correct for direct spectral overlaps. This involves analyzing single-element
solutions of the interfering elements to determine their contribution at the analyte
wavelength.

Mandatory Visualization
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Caption: Experimental workflow for ferronickel analysis by ICP-AES.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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